Cas no 440105-59-9 (Benzonitrile,2-fluoro-4-(1-hydroxyethyl)-)

• Product Name: Benzonitrile,2-fluoro-4-(1-hydroxyethyl)-
• CAS No: 440105-59-9
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 327306
• PubChem ID: 11084231
• Update Time: 2025-04-19

Benzonitrile,2-fluoro-4-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-fluoro-4-(1-hydroxyethyl)-
• Benzonitrile, 2-fluoro-4-(1-hydroxyethyl)- (9CI)
• AKOS006314911
• 1-(4-cyano-3-fluorophenyl)ethanol
• RPLAOBQEYAQRNN-UHFFFAOYSA-N
• SCHEMBL7715291
• 440105-59-9
• 2-fluoro-4-(1-hydroxyethyl)benzonitrile
• DTXSID901280367

• Inchi： 1S/C9H8FNO/c1-6(12)7-2-3-8(5-11)9(10)4-7/h2-4,6,12H,1H3
• InChI Key： RPLAOBQEYAQRNN-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)C(C)O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles